![molecular formula C13H21F2NO4 B6156291 3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2,2-difluoropropanoic acid CAS No. 1780590-49-9](/img/no-structure.png)
3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2,2-difluoropropanoic acid
Overview
Description
3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2,2-difluoropropanoic acid, or 3-tBuPFP, is a synthetic organic compound that has been used in a variety of scientific research applications. It is a carboxylic acid with a molecular weight of 312.32 g/mol and a melting point of 94-95°C. 3-tBuPFP is a useful and versatile compound that has been used in a wide range of scientific and medical research applications, including enzymatic studies, drug development, and molecular biology.
Mechanism of Action
3-tBuPFP acts as an inhibitor of enzymes, such as cytochrome P450 and cytochrome c oxidase. It inhibits the activity of the enzymes by binding to the active site and blocking the substrate from binding.
Biochemical and Physiological Effects
3-tBuPFP has been found to have a variety of biochemical and physiological effects. In enzymatic studies, 3-tBuPFP has been found to inhibit the activity of enzymes, such as cytochrome P450 and cytochrome c oxidase. In drug development, 3-tBuPFP has been found to have antifungal, antiviral, and anti-inflammatory properties. In molecular biology, 3-tBuPFP has been found to be involved in the regulation of gene expression.
Advantages and Limitations for Lab Experiments
3-tBuPFP has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, making it a cost-effective reagent for laboratory experiments. Another advantage is that it is a versatile compound that can be used in a variety of scientific research applications. One limitation is that it is a relatively unstable compound, and so it must be stored and handled carefully.
Future Directions
There are several potential future directions for the use of 3-tBuPFP in scientific research. One potential application is in the development of new drugs, as 3-tBuPFP has been found to have antifungal, antiviral, and anti-inflammatory properties. Another potential application is in the study of gene regulation, as 3-tBuPFP has been found to be involved in the regulation of gene expression. Additionally, 3-tBuPFP could be used to study the structure and function of proteins and nucleic acids. Finally, 3-tBuPFP could be used to study the structure and function of enzymes, such as cytochrome P450 and cytochrome c oxidase.
Synthesis Methods
3-tBuPFP can be synthesized using a variety of methods, including the Mitsunobu reaction and the acylation method. The most commonly used method is the Mitsunobu reaction, which involves the reaction of an alcohol with a phosphine and an acid. The acylation method involves the reaction of an acid with an alcohol in the presence of a catalyst.
Scientific Research Applications
3-tBuPFP has a wide range of applications in scientific research. In enzymatic studies, 3-tBuPFP has been used to investigate the structure and function of enzymes, such as cytochrome P450 and cytochrome c oxidase. In drug development, 3-tBuPFP has been used to synthesize new drugs and to study their pharmacological activity. In molecular biology, 3-tBuPFP has been used to study the structure and function of proteins and nucleic acids.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2,2-difluoropropanoic acid' involves the protection of the piperidine nitrogen, followed by the introduction of the difluoropropanoic acid moiety. The tert-butoxycarbonyl (Boc) group is used as a protecting group for the piperidine nitrogen, which is then deprotected to yield the desired compound.", "Starting Materials": [ "4-piperidone", "tert-butyl 2,2-difluoro-3-oxopropanoate", "di-tert-butyl dicarbonate", "triethylamine", "dichloromethane", "methanol", "sodium hydroxide" ], "Reaction": [ "Protection of piperidine nitrogen: 4-piperidone is treated with di-tert-butyl dicarbonate and triethylamine in dichloromethane to yield the Boc-protected piperidine intermediate.", "Introduction of difluoropropanoic acid moiety: The Boc-protected piperidine intermediate is treated with tert-butyl 2,2-difluoro-3-oxopropanoate in the presence of triethylamine in dichloromethane to yield the desired compound.", "Deprotection of Boc group: The Boc-protected compound is treated with methanol and sodium hydroxide to remove the Boc protecting group and yield the final product." ] } | |
CAS RN |
1780590-49-9 |
Molecular Formula |
C13H21F2NO4 |
Molecular Weight |
293.3 |
Purity |
95 |
Origin of Product |
United States |
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